1-methyl-2-oxo-N-propyl-N-(thiophen-3-ylmethyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-propyl-N-(thiophen-3-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H18N2O2S/c1-3-7-17(10-12-6-9-20-11-12)15(19)13-5-4-8-16(2)14(13)18/h4-6,8-9,11H,3,7,10H2,1-2H3
• InChI Key: AVYDJYRIFRNWAF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CSC=C1)C(=O)C2=CC=CN(C2=O)C
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

1-methyl-2-oxo-N-propyl-N-(thiophen-3-ylmethyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

1-Methyl-2-oxo-N-propyl-N-(thiophen-3-ylmethyl)-1,2-dihydropyridine-3-carboxamide is a compound that belongs to the dihydropyridine class, which is widely studied for its diverse biological activities. The synthesis of dihydropyridines and their derivatives has been a focal point in medicinal chemistry due to their potential as therapeutic agents. For instance, dihydropyridines have been explored for their antihypertensive and coronary vessel dilating properties, through the condensation of enamines with ylidene acid esters, highlighting their significance in cardiovascular drug development (Abernathy, 1978).

Heterocyclic Chemistry and Derivative Synthesis

The role of dihydropyridine derivatives extends into the domain of heterocyclic chemistry, where they serve as precursors or intermediates in the synthesis of complex molecules. For example, reactions under oxidative carbonylation conditions have been utilized to produce a variety of heterocyclic compounds, including tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives, showcasing the versatility of dihydropyridine derivatives in synthesizing pharmacologically relevant structures (Bacchi et al., 2005).

Antimicrobial and Antifungal Applications

Dihydropyridine derivatives have been explored for their antimicrobial and antifungal properties, as demonstrated by compounds exhibiting significant activity against bacterial and fungal strains. This biological activity is attributed to the structural features of the dihydropyridine core, which interacts with microbial enzymes or cell membranes, leading to the inhibition of microbial growth. The study of such derivatives helps in the development of new antimicrobial agents with potential applications in treating infectious diseases (Vasu et al., 2003).